Cas no 1134163-29-3 (Pioglitazone-d)

Pioglitazone-d is a deuterated analog of pioglitazone, a thiazolidinedione-class antidiabetic agent. The incorporation of deuterium atoms enhances metabolic stability, potentially reducing the formation of reactive metabolites and improving pharmacokinetic profiles. This modification may lead to a more predictable drug exposure and reduced interpatient variability. Pioglitazone-d retains the pharmacological activity of the parent compound, acting as a selective PPAR-γ agonist to improve insulin sensitivity in peripheral tissues. Its deuterated structure makes it a valuable tool for metabolic studies, drug-drug interaction assessments, and comparative bioavailability research. The compound is particularly useful in analytical applications, serving as an internal standard for LC-MS quantification of pioglitazone in biological matrices.
Pioglitazone-d structure
Pioglitazone-d structure
Product Name:Pioglitazone-d
CAS No:1134163-29-3
MF:C19H16D4N2O3S
MW:360.463
CID:1066322
PubChem ID:25235523
Update Time:2025-05-20

Pioglitazone-d Chemical and Physical Properties

Names and Identifiers

    • (±)-Pioglitazone-d4 (phenyl-d4)
    • Pioglitazone-d4 Hydrochloride
    • Pioglitazone D4
    • Pioglitazone-d4
    • Pioglitazone-d
    • U 72107 D4
    • DA-76906
    • HY-13956S
    • 1ST11071D4
    • CS-0019852
    • AKOS040734858
    • MS-25708
    • F91251
    • 5-[[2,3,5,6-Tetradeuterio-4-[2-(5-ethylpyridin-2-yl)ethoxy]phenyl]methyl]-1,3-thiazolidine-2,4-dione
    • 1134163-29-3
    • 5-[[4-[2-(5-ethyl-2-pyridinyl)ethoxy]phenyl-2,3,5,6-d4]methyl]-2,4-thiazolidinedione
    • (+/-)-Pioglitazone-d4 (phenyl-d4)
    • MDL: MFCD09752136
    • Inchi: InChI=1S/C19H20N2O3S/c1-2-13-3-6-15(20-12-13)9-10-24-16-7-4-14(5-8-16)11-17-18(22)21-19(23)25-17/h3-8,12,17H,2,9-11H2,1H3,(H,21,22,23)/i4D,5D,7D,8D
    • InChI Key: HYAFETHFCAUJAY-YBNXMSKUSA-N
    • SMILES: CCC1=CN=C(CCOC2=C(C([2H])=C(CC3C(NC(S3)=O)=O)C([2H])=C2[2H])[2H])C=C1

Computed Properties

  • Exact Mass: 360.14457066g/mol
  • Monoisotopic Mass: 360.14457066g/mol
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 93.6Ų

Experimental Properties

  • Melting Point: 179-182°C

Pioglitazone-d Pricemore >>

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